Cas no 83404-42-6 (L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-methionyl-L-lysyl-)

• Product name: L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-methionyl-L-lysyl-
• CAS No: 83404-42-6
• MF: C₃₉H₅₉N₁₁O₉S
• MW: 858.019060000001
• CID: 722866
• PubChem ID: 44152262

L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-methionyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-tyrosylglycylglycyl-L-phenylalanyl-L-methionyl-L-lysyl-
• (2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]hexanoyl]amino]-5
• H-TYR-GLY-GLY-PHE-MET-LYS-ARG-OH
• N~2~-{17-Amino-2-(4-aminobutyl)-8-benzyl-1,4,7,10,13,16-hexahydroxy-18-(4-hydroxyphenyl)-5-[2-(methylsulfanyl)ethyl]-3,6,9,12,15-pentaazaoctadeca-3,6,9,12,15-pentaen-1-ylidene}arginine
• L-Arginine, N2-(N2-(N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-L-methionyl)-L-lysyl)-
• 83404-42-6
• Enkephalin-met, lysyl(6)-arginine(7)-
• Methionine-enkephalin, lys(6)-arg(7)-
• Met-enkephalin, lys(6)-arg(7)-
• 6-Lys-7-arg-met-enkephalin
• (2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• Enkephalin-met, lys(6)-arg(7)-
• DTXSID401003396

• Inchi： InChI=1S/C39H59N11O9S/c1-60-19-16-29(36(56)48-28(10-5-6-17-40)35(55)50-30(38(58)59)11-7-18-44-39(42)43)49-37(57)31(21-24-8-3-2-4-9-24)47-33(53)23-45-32(52)22-46-34(54)27(41)20-25-12-14-26(51)15-13-25/h2-4,8-9,12-15,27-31,51H,5-7,10-11,16-23,40-41H2,1H3,(H,45,52)(H,46,54)(H,47,53)(H,48,56)(H,49,57)(H,50,55)(H,58,59)(H4,42,43,44)/t27-,28-,29-,30-,31-/m0/s1
• InChI Key： ZTOWJYWXBGCORJ-QKUYTOGTSA-N
• SMILES： CSCCC(C(=O)NC(CCCCN)C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)CNC(=O)C(CC2=CC=C(C=C2)O)N

Computed Properties

• Exact Mass: 857.422
• Monoisotopic Mass: 857.422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 60
• Rotatable Bond Count: 28
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 374A^2
• XLogP3: -3.3